Cas no 14937-71-4 (6H-Purin-6-one,2-amino-9-cyclohexyl-1,9-dihydro-)
14937-71-4 structure
Product Name:6H-Purin-6-one,2-amino-9-cyclohexyl-1,9-dihydro-
CAS No:14937-71-4
MF:C11H15N5O
MW:233.269701242447
CID:231174
PubChem ID:135431362
Update Time:2025-04-19
6H-Purin-6-one,2-amino-9-cyclohexyl-1,9-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Purin-6-one,2-amino-9-cyclohexyl-1,9-dihydro-
- ((2-(2-Amino-1,6-dihydro-6-thioxo-9H-purin-9-yl)ethoxy)methyl)phosphonic acid
- 2-Amino-6-mercapto-9-[2-(phosphonomethoxy)ethyl]purine
- 2-amino-9-[2-(phosphonomethoxy)ethyl]-6-sulfonylpurine
- 2-amino-9-cyclohexyl-1,9-dihydro-purin-6-one
- AC1MHE05
- CTK1A2563
- Phosphonic acid, ((2-(2-amino-1,6-dihydro-6-thioxo-9H-purin-9-yl)ethoxy)methyl)-
- 14937-71-4
- 2-amino-9-cyclohexyl-6,9-dihydro-1H-purin-6-one
- CHEMBL324348
- NSC-29596
- DTXSID10933633
- 2-Amino-9-cyclohexyl-1H-purin-6(9H)-one
- NSC29596
- 9-Cyclohexyl-2-imino-3,9-dihydro-2H-purin-6-ol
-
- Inchi: 1S/C11H15N5O/c12-11-14-9-8(10(17)15-11)13-6-16(9)7-4-2-1-3-5-7/h6-7H,1-5H2,(H3,12,14,15,17)
- InChI Key: QONRRYFWNHZGDD-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=C(N)N1)N(C=N2)C1CCCCC1
Computed Properties
- Exact Mass: 233.12785
- Monoisotopic Mass: 233.128
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 85.3Ų
Experimental Properties
- Density: 1.62
- Boiling Point: 530.5°Cat760mmHg
- Flash Point: 274.6°C
- Refractive Index: 1.804
- PSA: 89.85
- LogP: 1.78820
6H-Purin-6-one,2-amino-9-cyclohexyl-1,9-dihydro- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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